4-({8-Thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}methyl)benzoic acid

• IUPAC Name: 4-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-ylsulfanylmethyl)benzoic acid
• InChI: InChI=1S/C18H16N2O2S2/c21-18(22)12-7-5-11(6-8-12)9-23-16-15-13-3-1-2-4-14(13)24-17(15)20-10-19-16/h5-8,10H,1-4,9H2,(H,21,22)
• InChI Key: SBOSHHPCNRHJLS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=CN=C3SCC4=CC=C(C=C4)C(=O)O
• Molecular Formula: C18H16N2O2S2
• Molecular Weight: 356.5 g/mol

Description

4-({8-Thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}methyl)benzoic acid is a structurally complex heterocyclic compound featuring a tricyclic core system fused with sulfur (thia) and nitrogen (diaza) atoms. Its physicochemical properties, including moderate hydrophobicity (predicted LogP ≈ 2.5) and hydrogen-bonding capacity (4 acceptors, 2 donors), align with drug-like characteristics .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-({8-Thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}methyl)benzoic acid typically involves multiple steps. The initial step often includes the formation of the thia-diazatricyclic core through a series of cyclization reactions. Subsequent steps involve the introduction of the benzoic acid moiety via nucleophilic substitution or coupling reactions. Specific reaction conditions, such as temperature, solvent, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and scalability. The use of green chemistry principles, such as solvent recycling and waste minimization, is also considered to make the process more environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

4-({8-Thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}methyl)benzoic acid undergoes various chemical reactions, including:

Oxidation: The sulfur atom in the thia-diazatricyclic core can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced under specific conditions to modify the functional groups.

Substitution: The benzoic acid moiety can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions such as temperature, pH, and solvent choice are critical for achieving the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the benzoic acid moiety.

Scientific Research Applications

4-({8-Thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}methyl)benzoic acid has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 4-({8-Thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-ylsulfanyl}methyl)benzoic acid involves its interaction with specific molecular targets. The thia-diazatricyclic core may interact with enzymes or receptors, modulating their activity. The benzoic acid moiety can also play a role in binding to target molecules, enhancing the compound’s overall efficacy.

Comparison with Similar Compounds

Research Findings and Limitations

Proteomic vs. Structural Similarity : Compounds with low Tanimoto scores (e.g., batatasin III) may still share functional overlap via proteomic interaction signatures .

Synthetic Challenges: The target compound’s tricyclic core complicates synthesis compared to simpler thiazolidinones or bibenzyls .